N-butyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)nicotinamide
Description
N-butyl-N-((2-hydroxy-7-methylquinolin-3-yl)methyl)nicotinamide, also known as BMN-673, is a potent and selective inhibitor of poly ADP-ribose polymerase (PARP) enzymes. PARP enzymes play a crucial role in DNA repair and maintenance, and their inhibition has emerged as a promising therapeutic strategy for cancer treatment.
Scientific Research Applications
Antibacterial Properties
Nicotinamide derivatives have been found to have significant antibacterial properties . They have been tested against various Gram-positive and Gram-negative bacteria, showing promising results . This makes them potential candidates for the development of new antibacterial drugs.
Antibiofilm Properties
In addition to their antibacterial properties, nicotinamide derivatives also exhibit antibiofilm properties . Biofilms are communities of bacteria that are resistant to antibiotics and are a major concern in healthcare. The antibiofilm properties of nicotinamide derivatives could be useful in combating these resistant bacterial communities .
Computational Analyses
Nicotinamide derivatives are often studied using computational analyses to examine their electronic properties . These studies can provide insights into the behavior of these compounds at the molecular level, which can be useful in various fields of research .
Drug Discovery
Quinoline, a component of the compound you’re interested in, is a vital scaffold for leads in drug discovery . It has a wide range of applications in the field of medicinal chemistry, making it an essential heterocyclic compound .
Industrial Applications
Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry . This makes them valuable in the production of various industrial products .
Biological and Pharmaceutical Activities
Quinoline and its derivatives have been found to have potential biological and pharmaceutical activities . These compounds are often synthesized and functionalized for these activities, making them important in the development of new drugs .
properties
IUPAC Name |
N-butyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2/c1-3-4-10-24(21(26)17-6-5-9-22-13-17)14-18-12-16-8-7-15(2)11-19(16)23-20(18)25/h5-9,11-13H,3-4,10,14H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRKQNLFPSWPNJZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC1=CC2=C(C=C(C=C2)C)NC1=O)C(=O)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-N-[(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)methyl]pyridine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-methoxy-3-methylbenzenesulfonyl)-N-[4-(trifluoromethyl)phenyl]piperidine-4-carboxamide](/img/structure/B7693963.png)
![N-(4-methoxyphenyl)-5-oxo-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B7693988.png)
![5-((1-ethyl-1H-pyrazolo[3,4-b]quinolin-3-yl)amino)-5-oxopentanoic acid](/img/structure/B7694005.png)
![N'-cycloheptylidene-2,6-dimethylimidazo[1,2-a]pyridine-3-carbohydrazide](/img/structure/B7694022.png)
